Cas no 2228760-97-0 (4-chloro-2-hydroxyphenyl sulfamate)

• Product Name: 4-chloro-2-hydroxyphenyl sulfamate
• CAS No: 2228760-97-0
• MF: C₆H₆ClNO₄S
• MW: 223.634139537811
• CID: 6352411
• PubChem ID: 165679704
• Update Time: 2025-05-21

4-chloro-2-hydroxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-hydroxyphenyl sulfamate
• EN300-1987790
• 2228760-97-0

• Inchi： 1S/C6H6ClNO4S/c7-4-1-2-6(5(9)3-4)12-13(8,10)11/h1-3,9H,(H2,8,10,11)
• InChI Key： GDYILRUZWLNWIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)OS(N)(=O)=O

Computed Properties

• Exact Mass: 222.9706065g/mol
• Monoisotopic Mass: 222.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98Ų

Additional information on 4-chloro-2-hydroxyphenyl sulfamate

4-Chloro-2-hydroxyphenyl Sulfamate (CAS No. 2228760-97-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-Chloro-2-hydroxyphenyl sulfamate (CAS No. 2228760-97-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfamates, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to 4-chloro-2-hydroxyphenyl sulfamate.

Chemical Structure and Synthesis: The molecular formula of 4-chloro-2-hydroxyphenyl sulfamate is C₇H₆ClNO₄S, with a molecular weight of approximately 231.63 g/mol. The compound features a phenyl ring substituted with a chlorine atom at the 4-position and a hydroxyl group at the 2-position. The sulfamate group (-SO₃H) is attached to the phenyl ring, contributing to its unique chemical reactivity and biological activity. Synthesis of 4-chloro-2-hydroxyphenyl sulfamate typically involves multi-step reactions, including the formation of the phenolic intermediate and subsequent sulfamation.

Physical Properties: 4-Chloro-2-hydroxyphenyl sulfamate is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in polar solvents such as water and methanol but has limited solubility in non-polar solvents like hexane. The compound exhibits strong hydrogen bonding capabilities due to the presence of the hydroxyl and sulfamate groups, which can influence its solubility and stability in various media.

Biological Activity: Recent studies have highlighted the potential therapeutic applications of 4-chloro-2-hydroxyphenyl sulfamate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that 4-chloro-2-hydroxyphenyl sulfamate may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

Mechanism of Action: The biological activity of 4-chloro-2-hydroxyphenyl sulfamate is attributed to its ability to interact with specific cellular targets. For instance, it has been shown to modulate the activity of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the compound may interfere with signaling pathways that regulate cell proliferation and survival, making it a promising candidate for drug development.

Clinical Potential: While 4-chloro-2-hydroxyphenyl sulfamate is still in the early stages of research, its promising preclinical results have sparked interest in its potential clinical applications. Ongoing studies are focusing on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models. If these studies yield positive results, it could pave the way for human clinical trials to assess its efficacy in treating various diseases.

Safety Considerations: As with any new chemical entity, safety is a critical consideration in the development of 4-chloro-2-hydroxyphenyl sulfamate. Preclinical toxicology studies are essential to evaluate potential adverse effects and determine safe dosing regimens. Researchers are also investigating methods to improve the compound's stability and bioavailability to enhance its therapeutic potential.

FUTURE DIRECTIONS: The future of 4-chloro-2-hydroxyphenyl sulfamate in medicinal chemistry looks promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop novel delivery systems that can improve its pharmacological properties and reduce side effects.

In conclusion, 4-chloro-2-hydroxyphenyl sulfamate (CAS No. 2228760-97-0) is a compound with significant potential in medicinal chemistry due to its unique structure and diverse biological activities. Continued research will likely uncover new applications and optimize its use as a therapeutic agent.